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Compound of Interest

Compound Name: 4,5-Dimethylnonane

CAS No.: 17302-23-7

Cat. No.: B094112

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of the branched alkane, 4,5-dimethylnonane. This molecule serves as a valuable model

system in hydrocarbon research and finds applications as a surrogate component in model

fuels for combustion studies.[1] This document outlines a multi-step synthetic pathway and

details the analytical techniques employed for its characterization.

Synthesis of 4,5-Dimethylnonane
The synthesis of 4,5-dimethylnonane can be achieved through a multi-step reaction pathway

commencing with a Grignard reaction, followed by dehydration and subsequent hydrogenation.

[2] This route allows for the precise construction of the carbon skeleton.[1]

Synthesis Pathway
A three-step synthesis is employed to produce 4,5-dimethylnonane. The process begins with

the formation of a tertiary alcohol, 4,5-dimethylnonan-4-ol, through the Grignard addition of 2-

bromopentane to hexan-2-one.[2] The resulting alcohol is then dehydrated using phosphorus
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oxychloride in pyridine to yield isomers of 4,5-dimethylnon-4-ene.[2] Finally, the alkene is

hydrogenated over a 10% Palladium on carbon catalyst to yield the target alkane, 4,5-
dimethylnonane.[2]

Hexan-2-one + 2-Bromopentane Grignard Reaction 4,5-Dimethylnonan-4-ol

Dehydration

POCl3, Pyridine

4,5-Dimethylnon-4-ene

Hydrogenation

H2, 10% Pd/C

4,5-Dimethylnonane

Click to download full resolution via product page

Caption: Multi-step synthesis of 4,5-dimethylnonane.

Experimental Protocols
Step 1: Grignard Addition of 2-Bromopentane to Hexan-2-one

Objective: To synthesize the tertiary alcohol, 4,5-dimethylnonan-4-ol.

Procedure: In a flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are placed. A solution

of 2-bromopentane in anhydrous diethyl ether is added dropwise to the magnesium turnings.

The reaction is initiated, and the mixture is refluxed until the magnesium is consumed. The

resulting Grignard reagent is then cooled in an ice bath. A solution of hexan-2-one in

anhydrous diethyl ether is added dropwise with stirring. After the addition is complete, the

reaction mixture is stirred at room temperature and then refluxed. The reaction is quenched

by the slow addition of saturated aqueous ammonium chloride solution. The organic layer is

separated, and the aqueous layer is extracted with diethyl ether. The combined organic

layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure to yield the crude 4,5-dimethylnonan-4-ol.

Purification: The crude product may be purified by column chromatography on silica gel.[2]
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Step 2: Dehydration of 4,5-Dimethylnonan-4-ol

Objective: To synthesize the alkene, 4,5-dimethylnon-4-ene.

Procedure: The crude 4,5-dimethylnonan-4-ol is dissolved in pyridine and cooled in an ice

bath. Phosphorus oxychloride is added dropwise with stirring. After the addition, the reaction

mixture is allowed to warm to room temperature and then heated. The mixture is then cooled

and poured onto crushed ice. The mixture is extracted with diethyl ether. The combined

organic extracts are washed successively with water, dilute hydrochloric acid, saturated

sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous

magnesium sulfate, and the solvent is evaporated to give the crude 4,5-dimethylnon-4-ene.

Purification: The crude product can be purified by column chromatography to reduce

carbonyl contamination.[2]

Step 3: Hydrogenation of 4,5-Dimethylnon-4-ene

Objective: To synthesize the final product, 4,5-dimethylnonane.

Procedure: The purified 4,5-dimethylnon-4-ene is dissolved in a suitable solvent such as

ethanol or ethyl acetate. A catalytic amount of 10% Palladium on carbon (Pd/C) is added to

the solution. The mixture is then subjected to a hydrogen atmosphere (typically using a

balloon or a hydrogenation apparatus) and stirred vigorously at room temperature until the

reaction is complete (monitored by TLC or GC). The reaction mixture is then filtered through

a pad of Celite to remove the catalyst. The filtrate is concentrated under reduced pressure to

yield 4,5-dimethylnonane. A successful synthesis yielded the product with a purity of 74%.

[2]

Characterization of 4,5-Dimethylnonane
The structure and purity of the synthesized 4,5-dimethylnonane are confirmed using a

combination of spectroscopic and chromatographic techniques.

Characterization Workflow
The characterization process involves a series of analytical methods to confirm the identity and

purity of the final product. Fourier Transform Infrared (FT-IR) spectroscopy is used to identify
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the functional groups, while Gas Chromatography-Mass Spectrometry (GC-MS) confirms the

molecular weight and fragmentation pattern. Gas Chromatography with Flame Ionization

Detection (GC-FID) is employed to determine the purity of the compound. Although not detailed

in the provided search results, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C)

would be a crucial technique for detailed structural elucidation.

Synthesis

Characterization

Data Analysis

Crude 4,5-Dimethylnonane

FT-IR Spectroscopy GC-MS Analysis GC-FID AnalysisNMR Spectroscopy
(¹H and ¹³C)

Structure Confirmation Purity Determination

Click to download full resolution via product page

Caption: Workflow for the characterization of 4,5-dimethylnonane.

Physical and Chemical Properties
Property Value Reference

Molecular Formula C₁₁H₂₄ [3][4][5][6]

Molecular Weight 156.31 g/mol [3][4]

CAS Number 17302-23-7 [4][5][7]

IUPAC Name 4,5-dimethylnonane [3]
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Spectroscopic Data
Fourier Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of 4,5-dimethylnonane displays characteristic alkane stretches.[2]

Wavenumber (cm⁻¹) Assignment Reference

2800-3000 C-H stretching [2]

1458 C-H bending [2]

1378 C-H bending [2]

1125
Characteristic of branched

alkanes
[2]

739 -(CH₂)n- rocking [2]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis of 4,5-dimethylnonane reveals a molecular ion peak and characteristic

fragmentation patterns.[2]

m/z Assignment Reference

156 Molecular Ion (M⁺) [2]

113 Loss of C₃H₇ [2]

99 Loss of C₄H₉ [2]

84 Loss of C₅H₁₁ [2]

70 Loss of C₆H₁₃ [2]

57 Base Peak (C₄H₉⁺) [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While specific ¹H and ¹³C NMR data for 4,5-dimethylnonane were not available in the

searched literature, general expectations for branched alkanes can be described. The ¹H NMR

spectrum would be complex, with signals for protons in a saturated alkane typically appearing

in the upfield region between 0.8 and 1.7 ppm.[1] The ¹³C NMR spectrum would provide

information on the different carbon environments within the molecule.

Gas Chromatography (GC)

The purity of the synthesized 4,5-dimethylnonane was determined to be 74% by GC-FID

based on the proportions of peak areas.[2] The Kovats retention index, a measure used in gas

chromatography, has been reported for this compound.[5][8]

Column Type Active Phase
Temperature
(°C)

Kovats
Retention
Index (I)

Reference

Capillary Apiezon L 100 1035 [5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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